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Compound of Interest

Compound Name: 3-Bromo-2-hydroxypropanoic acid

Cat. No.: B1200398

Essential Safety and Handling Guide for 3-Bromo-2-
hydroxypropanoic Acid

This guide provides crucial safety, handling, and disposal information for laboratory
professionals working with 3-Bromo-2-hydroxypropanoic acid. Adherence to these
procedures is vital for ensuring personal safety and minimizing environmental impact.

Chemical Identifier:
e Name: 3-Bromo-2-hydroxypropanoic acid
e Molecular Formula: CsHsBrOs

Hazard Summary: Based on data for similar compounds such as 3-bromopropionic acid and
other brominated carboxylic acids, 3-Bromo-2-hydroxypropanoic acid is expected to be
corrosive and can cause severe skin burns and eye damage[1][2][3][4]. It is essential to handle
this chemical with appropriate personal protective equipment and in a well-ventilated area[1][5].

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent contact with skin and eyes. The following table
summarizes the required protective geatr.
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PPE Category Specification Purpose
) Chemical safety goggles or a Protects against splashes and
Eye Protection i
face shield.[1][3][4] dust.
) Chemical-resistant gloves Prevents skin contact and
Hand Protection o )
(e.g., Nitrile or Butyl rubber). chemical burns.

Body Protection

] Protects against spills and
A lab coat or chemical- o
] contamination of personal
resistant apron.[1] )
clothing.

Respiratory

Use in a well-ventilated area
such as a chemical fume hood.  Minimizes inhalation of dust or
[1][5] A respirator may be vapors.

needed for large spills.

Glove Selection and Chemical Compatibility:

The choice of glove material is critical for safe handling. The following table provides guidance

on the chemical resistance of common glove materials to similar brominated acids.
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Glove Material

Breakthrough Time
(General Guidance for
Halogenated Acids)

Recommendation

Nitrile Rubber

Good to Excellent[6]

Recommended for splash
protection.[7] Immediately
replace gloves upon

contamination.[8]

Butyl Rubber

Excellent

Recommended for prolonged
handling or in situations with a
higher risk of direct contact.
Butyl gloves offer good

resistance to corrosive acids.

[°]

Latex

Good[6]

May be used for incidental
contact, but nitrile or butyl are
generally preferred for better

chemical resistance.

Neoprene

Good

Offers good resistance to acids
and can be an alternative to

nitrile or butyl gloves.

Note: Always consult the glove manufacturer's specific chemical resistance data for the most

accurate information.

Operational and Disposal Plans

Handling and Storage:

o Work in a well-ventilated area, preferably a chemical fume hood[1][5].

e Avoid generating dust[1].

» Keep the container tightly closed when not in use[1][5].
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e Store in a cool, dry, and well-ventilated place away from incompatible materials such as
bases, reducing agents, and oxidizing agents[3][10].

» Ensure eyewash stations and safety showers are readily accessible[3][4].
First Aid Measures:

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, holding eyelids
open. Seek immediate medical attention[1][3][4].

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water. Seek immediate medical attention[3][4].

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention[3][4].

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention[3][4].

Spill and Disposal Procedures:

o Small Spills: Absorb with an inert material (e.g., sand, vermiculite) and place in a suitable,
labeled container for disposal[1].

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and prevent it from entering drains. Collect the material for disposal[1].

» Disposal: Dispose of the chemical and any contaminated materials as hazardous waste in
accordance with local, regional, and national regulations. Do not dispose of it down the
drain[1][4][10].

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling 3-Bromo-2-
hydroxypropanoic acid in a laboratory setting.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC325775000&productDescription=3-BROMOPROPIONIC+ACID%2C+9+500GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC325771000&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR8799_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC325771000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC325771000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC325771000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC325771000&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR8799_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR8799_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR8799_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC325771000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC325775000&productDescription=3-BROMOPROPIONIC+ACID%2C+9+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1200398?utm_src=pdf-body
https://www.benchchem.com/product/b1200398?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Workflow for Handling 3-Bromo-2-hydroxypropanoic Acid
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Caption: Standard operating procedure for handling 3-Bromo-2-hydroxypropanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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